Cas no 1617534-38-9 (2-Methyl-4-trimethylsilylbut-3-ynoic acid)

• Product Name: 2-Methyl-4-trimethylsilylbut-3-ynoic acid
• CAS No: 1617534-38-9
• MF: C₈H₁₄O₂Si
• MW: 170.281063556671
• CID: 4702448
• PubChem ID: 102204462
• Update Time: 2024-03-01

2-Methyl-4-trimethylsilylbut-3-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trimethylsilyl)but-3-ynoic acid
• 2-Methyl-4-trimethylsilylbut-3-ynoic acid

• Inchi： 1S/C8H14O2Si/c1-7(8(9)10)5-6-11(2,3)4/h7H,1-4H3,(H,9,10)
• InChI Key： OKBYMWJLMPBIJH-UHFFFAOYSA-N
• SMILES： [Si](C#CC(C(=O)O)C)(C)(C)C

Computed Properties

• Exact Mass: 170.076306220g/mol
• Monoisotopic Mass: 170.076306220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids